Cas no 17873-30-2 (Benzene,1-(dimethoxymethylsilyl)-3-methyl-)

• Product Name: Benzene,1-(dimethoxymethylsilyl)-3-methyl-
• CAS No: 17873-30-2
• MF: C₁₀H₁₆O₂Si
• MW: 196.318344116211
• CID: 122608
• PubChem ID: 22365046
• Update Time: 2025-06-23

Benzene,1-(dimethoxymethylsilyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(dimethoxymethylsilyl)-3-methyl-
• p-TOLYLMETHYLDIMETHOXYSILANE
• dimethoxy(methyl)(4-methylphenyl)silane
• Dimethoxymethyl-(p-tolyl)-silane
• dimethoxy-methyl-(4-methylphenyl)silane
• SCHEMBL384790
• 51501-88-3
• Dimethoxy(methyl)(p-tolyl)silane
• 17873-30-2
• DTXSID601273816
• 1-(Dimethoxymethylsilyl)-4-methylbenzene
• AKOS006277138

• Inchi： 1S/C10H16O2Si/c1-9-5-7-10(8-6-9)13(4,11-2)12-3/h5-8H,1-4H3
• InChI Key： VXRHXYMVUBPPTO-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC(C)=CC=1)(OC)OC

Computed Properties

• Exact Mass: 196.09198
• Monoisotopic Mass: 196.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 227.6 °C at 760 mmHg
• Flash Point: 108.7 °C
• Refractive Index: 1.476
• PSA: 18.46
• LogP: 1.56680

Additional information on Benzene,1-(dimethoxymethylsilyl)-3-methyl-

Introduction to Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2)

Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various chemical transformations and applications. The presence of a dimethoxymethylsilyl group at the para position relative to a methyl substituent on the benzene ring endows it with distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2) consists of a benzene core substituted with a dimethoxymethylsilyl group at the para position and a methyl group at the meta position. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its behavior in chemical reactions. The dimethoxymethylsilyl group is particularly noteworthy as it serves as an excellent protecting group for hydroxyl or carboxyl functionalities, facilitating their selective removal under controlled conditions.

In recent years, the compound has been extensively studied for its potential applications in pharmaceutical synthesis. Its ability to undergo selective transformations while maintaining stability under various reaction conditions has made it a preferred choice for researchers developing novel drug candidates. The methyl substituent at the meta position further enhances its utility by influencing the electronic distribution around the benzene ring, thereby modulating reactivity in subsequent synthetic steps.

One of the most compelling aspects of Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2) is its role in cross-coupling reactions, particularly those involving palladium-catalyzed processes. These reactions are fundamental to modern organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. The dimethoxymethylsilyl group can be selectively displaced by various nucleophiles under mild conditions, allowing for the introduction of new functional groups into the benzene ring. This versatility has been exploited in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules.

Recent advancements in synthetic methodologies have highlighted the importance of Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2) in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to construct complex heterocyclic frameworks that mimic natural products with potent biological activity. The structural features of this compound have also been utilized in designing ligands for transition metal catalysts, improving reaction efficiency and selectivity in various transformations.

The compound's stability under a wide range of conditions makes it an attractive candidate for industrial applications as well. Its resistance to decomposition at elevated temperatures and compatibility with common solvents have been particularly advantageous in large-scale synthetic processes. Furthermore, its role as a building block in polymer chemistry has not been overlooked, with researchers exploring its potential in creating novel materials with tailored properties.

From a research perspective, Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2) continues to be a subject of interest due to its unique reactivity and broad applicability. Ongoing studies aim to uncover new synthetic pathways and expand its utility in diverse chemical domains. The integration of computational methods into synthetic planning has also shed light on its mechanistic behavior, providing insights that can guide future experimental endeavors.

The future prospects for Benzene,1-(dimethoxymethylsilyl)-3-methyl- (CAS No. 17873-30-2) are promising, with potential applications emerging across multiple sectors of chemistry and materials science. As our understanding of its properties deepens, so too does its significance as a versatile intermediate and building block. Whether used in pharmaceutical synthesis or advanced material design, this compound continues to play a pivotal role in driving innovation and progress.